Cas no 2227696-70-8 (rac-(1R,2R)-2-(1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid
• CAS No: 2227696-70-8
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• CID: 6485178
• PubChem ID: 125129209
• Update Time: 2025-10-30

rac-(1R,2R)-2-(1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid
• 2227696-70-8
• EN300-1807695

• Inchi： 1S/C7H8N2O2/c10-7(11)5-3-4(5)6-1-2-8-9-6/h1-2,4-5H,3H2,(H,8,9)(H,10,11)/t4-,5-/m1/s1
• InChI Key： CKODGFVXRKBHGG-RFZPGFLSSA-N
• SMILES： OC([C@@H]1C[C@H]1C1=CC=NN1)=O

Computed Properties

• Exact Mass: 152.058577502g/mol
• Monoisotopic Mass: 152.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 66Ų

Additional information on rac-(1R,2R)-2-(1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid

Introducing rac-(1R,2R)-2-(1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid (CAS No. 2227696-70-8): A Novel Compound with Implications in Modern Medicinal Chemistry

rac-(1R,2R)-2-(1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid, identified by its CAS number 2227696-70-8, represents a significant advancement in the realm of medicinal chemistry. This compound, characterized by its unique structural framework comprising a cyclopropane ring fused with a pyrazole moiety, has garnered considerable attention due to its potential pharmacological applications. The cyclopropane group, known for its strained three-membered ring structure, often serves as a key pharmacophore in drug design, enhancing binding affinity and metabolic stability. Coupled with the pyrazole scaffold, which is widely recognized for its biological activity across various therapeutic areas, this compound presents a promising candidate for further exploration.

The structural configuration of rac-(1R,2R)-2-(1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid is meticulously designed to optimize interactions with biological targets. The presence of the (1R,2R) stereocenter ensures specific spatial orientation, which is critical for modulating receptor binding and minimizing off-target effects. This stereochemical precision aligns with the growing trend in drug development towards enantiopure or enantiomerically enriched compounds, which often exhibit superior efficacy and safety profiles.

In recent years, there has been a surge in research focused on harnessing the therapeutic potential of heterocyclic compounds. Pyrazole derivatives, in particular, have demonstrated remarkable versatility in pharmaceutical applications. They serve as intermediates in the synthesis of various bioactive molecules and have been implicated in treatments ranging from anti-inflammatory and antimicrobial to anticancer and antiviral therapies. The incorporation of a pyrazole ring into the rac-(1R,2R)-2-(1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid structure not only enhances its pharmacological profile but also opens avenues for structural modifications to tailor specific biological activities.

The cyclopropane moiety within this compound contributes to its unique chemical properties. The strain inherent in the cyclopropane ring can be exploited to facilitate interactions with biological targets, often leading to increased binding affinity. This feature has been strategically leveraged in the design of rac-(1R,2R)-2-(1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid, aiming to improve pharmacokinetic parameters such as solubility and metabolic stability. Such attributes are crucial for ensuring that the compound remains effective throughout its intended biological pathway.

Recent studies have highlighted the importance of stereochemistry in drug design. The (1R,2R) configuration of rac-(1R,2R)-2-(1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid has been shown to play a pivotal role in determining its biological activity. Comparative studies have demonstrated that enantiomers can exhibit vastly different pharmacological effects due to their distinct spatial arrangements. This underscores the necessity of precise stereochemical control in medicinal chemistry and reinforces the value of compounds like rac-(1R,2R)-2-(1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid, which are designed with such precision.

The synthesis of rac-(1R,2R)-2-(1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid represents a testament to the advancements in synthetic methodologies within organic chemistry. The development of efficient synthetic routes allows for scalable production and modifications, enabling researchers to explore diverse derivatives. These synthetic strategies often involve multi-step processes that require careful optimization to ensure high yields and purity. The successful synthesis of this compound not only demonstrates technical prowess but also paves the way for further exploration of related molecules.

From a computational chemistry perspective, rac-(1R,2R)-2-(1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid has been subjected to rigorous molecular modeling studies to elucidate its interactions with potential biological targets. These simulations have provided valuable insights into how the compound's structure influences its binding affinity and selectivity. Such computational approaches are increasingly integral to drug discovery pipelines, offering predictive tools that complement experimental data and accelerate the development process.

The potential applications of rac-(1R,2R)-2-(1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid extend across multiple therapeutic domains. Its unique structural features make it a versatile scaffold for designing molecules with tailored biological activities. For instance, modifications at the pyrazole ring could enhance its interaction with specific enzymes or receptors involved in inflammatory responses or cancer progression. Similarly, alterations around the cyclopropane moiety might improve solubility or metabolic stability, making it more suitable for clinical use.

In conclusion,rac-(1R,2R)-2-(1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid (CAS No. 2227696-70-8) stands as a beacon of innovation in medicinal chemistry. Its novel structure combines the favorable properties of cyclopropanes and pyrazoles to create a compound with immense potential for therapeutic applications. As research continues to uncover new insights into its pharmacological profile,rac-(1R,2R)-2-(1H-pyrazol-3-y lcyclopropane - ertic_acid is poised to play a significant role in shaping the future of drug development.